(5-((4-chlorophenyl)amino)-1H-1,2,3-triazol-4-yl)(3,4-dihydroisoquinolin-2(1H)-yl)methanone

• IUPAC Name: [5-(4-chloroanilino)-2H-triazol-4-yl]-(3,4-dihydro-1H-isoquinolin-2-yl)methanone
• InChI: InChI=1S/C18H16ClN5O/c19-14-5-7-15(8-6-14)20-17-16(21-23-22-17)18(25)24-10-9-12-3-1-2-4-13(12)11-24/h1-8H,9-11H2,(H2,20,21,22,23)
• InChI Key: UXSWAXWQDABCPQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C(=O)C3=NNN=C3NC4=CC=C(C=C4)Cl
• Molecular Formula: C18H16ClN5O
• Molecular Weight: 353.8 g/mol

Description

Molecular Structure Analysis

The compound has a complex structure with multiple rings. The 1,2,3-triazole ring is a five-membered ring containing two nitrogen atoms and three carbon atoms. The 3,4-dihydroisoquinoline is a bicyclic structure with a six-membered benzene ring fused to a five-membered ring containing a nitrogen atom.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the 1,2,3-triazole ring is generally stable but can participate in reactions with electrophiles or nucleophiles under certain conditions.

Mechanism of Action

The mechanism of action would depend on the biological context in which the compound is used. For example, some 3,4-dihydroisoquinoline derivatives have shown antioomycete activity against certain phytopathogens.